Cas no 669055-88-3 (3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol)

• Product Name: 3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol
• CAS No: 669055-88-3
• MF: C₁₃H₁₈N₄O₂S
• MW: 294.372621059418
• CID: 2796633
• PubChem ID: 68539936
• Update Time: 2025-04-21

3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-isopropylsulfanyl-tetrazol-1-yl)-phenoxy]-propan-1-ol
• 669055-88-3
• 3-(4-{5-[(Propan-2-yl)sulfanyl]-1H-tetrazol-1-yl}phenoxy)propan-1-ol
• GSKRPRYBUNCGDR-UHFFFAOYSA-N
• SCHEMBL3179794
• DTXSID90738567

• Inchi： 1S/C13H18N4O2S/c1-10(2)20-13-14-15-16-17(13)11-4-6-12(7-5-11)19-9-3-8-18/h4-7,10,18H,3,8-9H2,1-2H3
• InChI Key： GSKRPRYBUNCGDR-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC(=CC=1)OCCCO)C(C)C

Computed Properties

• Exact Mass: 294.11504700Da
• Monoisotopic Mass: 294.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.4Ų